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Compound of Interest

Compound Name: Lauryl Palmitate
CAS No.: 42232-29-1
Cat. No.: B1213196
Get Quote
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Introduction

Lauryl Palmitate (Hexadecanoic acid, dodecyl ester) is a fatty acid ester derived from the
reaction of palmitic acid and lauryl alcohol.[1] It is a versatile ingredient in the cosmetic and
personal care industry, valued for its multifunctional properties.[1] Primarily, it functions as an
emollient, skin conditioning agent, antistatic agent, and thickener in a wide range of
formulations, from creams and lotions to hair care products.[1][2][3] Its waxy, solid nature at
room temperature contributes to the texture and consistency of cosmetic products, enhancing
their sensory characteristics. This document provides detailed application notes and
experimental protocols for researchers, scientists, and drug development professionals
investigating the use of Lauryl Palmitate.

Physicochemical Properties

A summary of the key physicochemical properties of Lauryl Palmitate is presented below.
Understanding these characteristics is crucial for formulation development and predicting its
behavior in cosmetic systems.
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Property Value References
INCI Name Lauryl Palmitate

CAS Number 42232-29-1

Molecular Formula C2sHs602

Molecular Weight ~424.74 g/mol

Appearance White solid

Melting Point ~50-55 °C

Soluble in organic solvents

Solubility (e.g., ethanol, ether); Insoluble
in water.
LogP (o/w) ~13.01 (estimated)

Mechanism of Action as an Emollient

The primary function of Lauryl Palmitate in skincare is its role as an emollient, which is critical
for maintaining skin barrier function. The stratum corneum, the outermost layer of the skin, is
often described as a "brick and mortar" structure, where corneocytes are the "bricks" and a
lipid-rich extracellular matrix acts as the "mortar”. This lipid matrix is essential for preventing
excessive transepidermal water loss (TEWL) and protecting the body from external factors.

When applied topically, Lauryl Palmitate forms a thin, hydrophobic film on the skin's surface.
This occlusive layer reinforces the skin's natural barrier, physically blocking the evaporation of
water from the stratum corneum. By reducing TEWL, Lauryl Palmitate helps to increase the
water content of the skin, leading to improved hydration, softness, and flexibility. This physical
mechanism helps to fill the cracks between desquamating corneocytes, resulting in a smoother
and more pliable skin surface.
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Mechanism of Emollience
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Mechanism of Lauryl Palmitate as a skin emollient.

Applications & Performance Data

Lauryl Palmitate is utilized in cosmetics for several key functions:

o Emollient & Skin Conditioner: Provides a smooth skin feel and improves the function of the
skin barrier.

e Thickener & Texture Enhancer: Increases the viscosity of formulations, contributing to a rich,
creamy texture without a greasy residue.
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o Formulation Stabilizer: Acts as a surfactant and gelling agent, helping to maintain the stability
of emulsions and other cosmetic forms.

o Excipient for Enhanced Penetration: In pharmaceutical contexts, it may be used to enhance
the skin penetration of active ingredients.

Quantitative performance data for Lauryl Palmitate is not widely available in public literature.
However, its efficacy can be inferred from studies on similar emollients and evaluated using the
standardized protocols provided below. For comparison, fatty acid esters like Cetyl Palmitate
have been shown to increase skin hydration when formulated at concentrations of 1-5%.

. Expected Outcome with
Performance Metric . Notes
Lauryl Palmitate

Expected to improve skin
Skin Hydration (Corneometry) Increase in arbitrary units (a.u.)  hydration by forming a
protective barrier.

Expected to reduce TEWL due

TEWL Reduction (Tewametry) Decrease in g/m?/h ) ] ]
to its occlusive properties.

) ] ) ) o Functions as a thickener to
Formulation Viscosity Increase in centipoise (cP) )
modify product rheology.

Experimental Protocols

The following protocols outline standard methodologies to quantify the performance of Lauryl
Palmitate in cosmetic formulations.

Protocol 1: Evaluation of Emollient Efficacy (Skin
Hydration and TEWL)

This protocol describes a clinical method for assessing the effect of a formulation containing
Lauryl Palmitate on skin barrier function.

Objective: To quantitatively measure changes in skin hydration and transepidermal water loss
(TEWL) after the application of a topical formulation.
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Materials & Equipment:

e Corneometer (e.g., Corneometer® CM 825)

o Tewameter (e.g., Tewameter® TM 300)

o Test formulation (e.g., O/W emulsion with 3-5% Lauryl Palmitate)
e Control/placebo formulation (without Lauryl Palmitate)

e Climate-controlled room (e.g., 21+1°C and 50+5% humidity)

e Volunteer panel (n=10) with normal to dry skin

Methodology:

» Volunteer Acclimatization: Subjects acclimate in a climate-controlled room for at least 30
minutes before measurements are taken.

e Baseline Measurement (TO):
o Define test sites on the volar forearms of each subject.

o Measure baseline skin hydration (Corneometry) and TEWL (Tewametry) at each site. It is
recommended to measure TEWL first to avoid bias from probe contact. Take three
readings per site to establish an average.

e Product Application:

o Apply a standardized amount (e.g., 2 mg/cm?) of the test and control formulations to the
assigned sites. One site should remain untreated as a negative control.

o Post-Application Measurements:

o At predetermined time points (e.g., T1h, T2h, T4h, T8h), repeat the Corneometer and
Tewameter measurements at each site.

e Data Analysis:
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o Calculate the mean and standard deviation for hydration and TEWL values at each time
point for each formulation.

o Compare the changes from baseline for the test formulation against the control and
untreated sites using appropriate statistical tests (e.g., paired t-test or ANOVA). A
significant increase in corneometry readings and a decrease in TEWL values indicate
improved skin barrier function.

Start: Recruit Volunteers

Acclimatize Subjects
(30 min in controlled room)

l

Measure Baseline (TO)
(Corneometry & TEWL)

Apply Formulations

(Test, Control, Untreated)

Conduct Measurements
(T1h, T2h, T4h, T8h...)

Analyze Data
(Compare A from Baseline)

End: Report Findings
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Workflow for evaluating emollient efficacy.

Protocol 2: In Vitro Skin Permeation Assay using Franz
Diffusion Cells

This protocol is used to assess the influence of Lauryl Palmitate on the permeation of an
active ingredient through the skin.

Objective: To determine the permeation profile of a model active pharmaceutical ingredient
(API) from a formulation containing Lauryl Palmitate using an in vitro model.

Materials & Equipment:

Franz diffusion cells (static or flow-through)

o Excised human or animal skin (e.g., porcine ear skin), dermatomed to a uniform thickness
o Receptor solution (e.g., Phosphate Buffered Saline, pH 7.4, often with a solubilizer)

e Test formulation (with APl and Lauryl Palmitate)

o Control formulation (with API, without Lauryl Palmitate)

o Circulating water bath set to maintain skin surface at 32 + 1°C

e Analytical instrumentation for API quantification (e.g., HPLC)

Methodology:

o Skin Preparation:

o Thaw frozen skin and cut sections to fit the Franz cells.

o Confirm the barrier integrity of each skin section (e.g., by measuring electrical resistance
or initial TEWL). Discard any damaged sections.

e Franz Cell Assembly:
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o Mount the skin section between the donor and receptor chambers, with the stratum
corneum facing the donor side.

o Fill the receptor chamber with degassed receptor solution, ensuring no air bubbles are
trapped under the skin.

o Allow the system to equilibrate for 30-60 minutes.

Experiment Initiation:

o Apply a finite dose (e.g., 5-10 mg/cm?) of the test or control formulation to the skin surface
in the donor chamber.

Sample Collection:

o At specified time intervals (e.g., 0, 1, 2, 4, 6, 8, 24 hours), collect an aliquot of the receptor
fluid and replace it with an equal volume of fresh, pre-warmed receptor fluid.

Sample Analysis:

o Quantify the concentration of the API in each collected sample using a validated analytical
method like HPLC.

Data Analysis:
o Calculate the cumulative amount of APl permeated per unit area (ug/cm?) over time.

o Plot the cumulative amount versus time. The slope of the linear portion of the curve
represents the steady-state flux (Jss).

o Compare the flux of the API from the Lauryl Palmitate formulation to the control to
determine its effect on permeation.
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Workflow for In Vitro Skin Permeation Study.
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Protocol 3: Stability Assessment of a Cosmetic
Emulsion

This protocol provides methods to evaluate the physical stability of an emulsion containing
Lauryl Palmitate.

Objective: To assess the physical stability of a cosmetic emulsion under accelerated stress
conditions.

Materials & Equipment:

Test emulsion containing Lauryl Palmitate

Laboratory oven (45-50°C)

Refrigerator/Freezer (-5 to -10°C)

Laboratory centrifuge (capable of 3000 rpm)

Viscometer, pH meter, microscope

Identical containers for storing samples
Methodology:
e Initial Characterization (TO):

o Record the initial properties of the emulsion: appearance, color, odor, pH, viscosity, and
microscopic analysis of droplet size.

o Accelerated Stability Testing:

o High-Temperature Stability: Store samples at elevated temperatures (e.g., 45°C) for a
period of 1-3 months. Stability for three months at 45°C suggests a shelf life of
approximately two years at room temperature.

o Freeze-Thaw Cycle Stability: Subject samples to repeated cycles of temperature changes.
A common cycle is 24 hours at -10°C followed by 24 hours at 25°C. Passing 3-5 cycles
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indicates good stability against temperature fluctuations during transport and storage.

o Centrifugation Test: To quickly predict creaming or separation, heat a sample to 50°C and
centrifuge at 3000 rpm for 30 minutes.

Evaluation:

o Atregular intervals (e.g., 2, 4, 8, 12 weeks for high-temp test; after each cycle for freeze-
thaw), evaluate the samples and compare them to the initial TO characteristics and a
control sample stored at room temperature (25°C).

Data Analysis:

o Record any changes in physical parameters (phase separation, creaming, crystallization,
color/odor change, significant shifts in pH or viscosity). A formulation is considered stable if
it maintains its initial physical and chemical integrity throughout the testing period.
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Workflow for cosmetic formulation stability testing.

Safety Profile

Lauryl Palmitate has been reviewed by the Cosmetic Ingredient Review (CIR) Expert Panel,
which concluded that alkyl esters, including Lauryl Palmitate, are safe for use in cosmetics in
the present practices of use and concentration when formulated to be non-irritating. It is
generally considered a non-irritating and non-sensitizing compound. However, as with many
occlusive ingredients, excessive use on certain skin types may potentially lead to oll
accumulation. For individuals with highly sensitive or acne-prone skin, a patch test is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. LAURYL PALMITATE [chembk.com]

2. paulaschoice-eu.com [paulaschoice-eu.com]

3. Lauryl Palmitate | C28H5602 | CID 110202 - PubChem [pubchem.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Application Notes: Lauryl Palmitate in Cosmetic
Science Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213196/docs#application-notes-lauryl-palmitate-in-
cosmetic-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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